1-Methylpiperidin-4-one hydrochloride

• IUPAC Name: 1-methylpiperidin-4-one;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c1-7-4-2-6(8)3-5-7;/h2-5H2,1H3;1H
• InChI Key: SXUYRJBNPFPWTA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=O)CC1.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• CAS No.: 34737-83-2

Description

1-Methylpiperidin-4-one is a compound that is widely used in the artificial fibre industry. It is polymerizable and serves as a precursor to nylon. It also has excellent applications as a solvent and as an intermediate for organic synthesis. It is used in the aqueous carrier medium and amide penetrants in inks and water-soluble paints.

Synthesis Analysis

A series of 2,6-diaryl-3-methyl-4-piperidones were synthesized by Mannich reaction (condensation) of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate. Thiosemicarbazone derivatives of 2,6-diaryl-3-methyl-4-piperidones were synthesized by reaction of 2,6-diaryl-3-methyl-4-piperidones with thiosemicarbazide.

Molecular Structure Analysis

The molecular structure of 1-Methylpiperidin-4-one hydrochloride is represented by the formula C6H12ClNO. The InChI code for this compound is 1S/C6H11NO.ClH/c1-5-4-7-3-2-6(5)8;/h5,7H,2-4H2,1H3;1H.

Chemical Reactions Analysis

Piperidones, including 1-Methylpiperidin-4-one, are known to undergo a variety of chemical reactions. For instance, they can be synthesized through the Mannich base formation reaction, which is important for deriving piperidine-4-ones as a six-membered nitrogenous heterocyclic ketone and its derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1-Methylpiperidin-4-one include a molecular weight of 113.16 g/mol. It has a density of 1.0±0.1 g/cm³, a boiling point of 181.5±15.0 °C at 760 mmHg, and a vapor pressure of 0.9±0.3 mmHg at 25°C.

Scientific Research Applications

1. Crystallography and Molecular Structure Analysis

1-Methylpiperidin-4-one hydrochloride is utilized in the study of crystal structures and molecular conformations. For instance, research on bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride revealed insights into cocrystal formation and molecular interactions, contributing to the understanding of molecular geometries and hydrogen bonding mechanisms (Dega-Szafran et al., 2006).

2. Synthesis of Pharmaceutical Compounds

This compound is a key intermediate in synthesizing pharmaceuticals. For example, it was used in a robust process for large-scale synthesis of 4-Methylenepiperidine Hydrochloride, a significant step in creating the antifungal drug efinaconazole (Chen et al., 2019).

3. Conformational Studies via NMR Spectroscopy

This compound derivatives are studied using NMR spectroscopy to understand molecular conformations. This research provides valuable information for the design and synthesis of new compounds with desired properties (Dega-Szafran, Dulewicz & Szafran, 2006).

4. Exploration of Antioxidant and Antimicrobial Potential

The compound and its derivatives have been synthesized and tested for their antioxidant and antimicrobial properties. This research is essential in developing new pharmaceuticals with potential health benefits (Harini et al., 2014).

5. Cholinergic Agonism and Acetylcholinesterase Inhibition

Derivatives of this compound show potential as cholinergic agonists and acetylcholinesterase inhibitors, relevant for treating conditions like Alzheimer's disease (Lambrecht, 1976).

6. Analytical Chemistry and Pharmacokinetics

The compound is used in analytical chemistry, for instance, in LC-MS/MS methods for determining plasma concentrations of pharmaceutical compounds in pre-clinical studies (Yang et al., 2004).

Safety and Hazards

1-Methylpiperidin-4-one hydrochloride is a combustible liquid. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid contact with skin and clothing, avoid breathing vapors or mists, and not to ingest.

Future Directions

While the future directions for 1-Methylpiperidin-4-one hydrochloride are not explicitly mentioned in the retrieved papers, piperidine-containing compounds are known to play a significant role in drug construction and have been used in various therapeutic applications. Therefore, it is likely that future research will continue to explore the potential uses of this compound in various fields, including pharmaceuticals and materials science.